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Compound of Interest

Compound Name: 2,3-Dimethylpentane

Cat. No.: B165511

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical
properties of 2,3-Dimethylpentane. The information is presented to support research,
scientific, and drug development applications, with a focus on structured data, experimental
methodologies, and logical visualization of key molecular characteristics.

Chemical and Physical Properties

2,3-Dimethylpentane is a branched-chain alkane and an isomer of heptane.[1] It is a
colorless, flammable liquid with a gasoline-like odor.[2][3] Its chemical structure consists of a
five-carbon pentane backbone with two methyl group substituents at the second and third
carbon positions.[4] This structure results in the presence of a chiral center at the third carbon,
leading to the existence of stereoisomers.[1][5]

Tabulated Quantitative Data

The core physical and chemical properties of 2,3-Dimethylpentane are summarized in the
tables below for ease of reference and comparison.

Table 1: General and Molecular Properties
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Property Value Source(s)

Molecular Formula C7Hae [1112116171

Molecular Weight 100.20 g/mol [2][6]

IUPAC Name 2,3-Dimethylpentane [2]

CAS Registry Number 565-59-3 (for racemic mixture) [2][8]

Appearance Colorless liquid [8][9]

Odor Gasoline-like [2][3]
Table 2: Thermodynamic Properties

Property Value Source(s)

Boiling Point 89-90 °C [1][3][10][11]

Melting Point Approximately -135 °C 9]

Glass Transition Temp. Approximately -150 °C (123 K)  [1][8]

Flash Point -6 °C [1119]

Autoignition Temperature 337 °C (639 °F) [1][10]

Vapor Pressure 25 mMHg at 20 °C; 68.9 [1][2]

mmHg
Vapor Density 3.45 (vs air) [11[3][10]
Enthalpy of Vaporization ~34.3 kJ/mol [1]

Table 3: Physical and Spectroscopic Properties
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Property Value Source(s)

Density 0.695 g/mL at 25 °C [11[3][10]
o Insoluble (approx. 5 mg/L at 25

Solubility in Water ) [L1103191112]

Soluble in acetone, alcohol,

Solubility in Organic Solvents benzene, chloroform, and [13][14]
ether

Refractive Index (n2°/D) 1.392 [1][9][10]

LogP (Octanol/Water Partition
3.4 [2]

Coeff.)

Table 4: Safety Information
Hazard Classification Description Source(s)

GHSO02 (Flammable), GHS07
_ (Exclamation Mark), GHS08
GHS Pictograms [8]
(Health Hazard), GHS09

(Environmental Hazard)

H225, H304, H315, H336,
Hazard Statements HA10 [B][15][16]

Signal Word Danger [8]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of a volatile liquid organic compound such as 2,3-Dimethylpentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of a small liquid
sample is the capillary tube method.
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Methodology:

A small amount of the liquid sample (a few milliliters) is placed into a small test tube or fusion
tube.

e Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer and the
liquid sample are at the same level.

o The apparatus is heated slowly and uniformly in a heating bath (e.g., a Thiele tube with
heating oil or an aluminum block).

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat source is then removed, and the liquid is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the stream of bubbles stops and
the liquid begins to enter the capillary tube.[1][4][8]

Determination of Density

The density of a liquid is its mass per unit volume. For a volatile liquid, care must be taken to
minimize evaporation during measurement.

Methodology:

e Aclean, dry volumetric flask of a known volume (e.g., 10 mL) is accurately weighed on an
analytical balance.

o The flask is filled to the calibration mark with the liquid sample, ensuring the meniscus is
read correctly. The flask is stoppered to prevent evaporation.

o The filled flask is then reweighed.

e The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.
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» The density is calculated by dividing the mass of the liquid by the known volume of the flask.
[51[17]

Determination of Refractive Index

The refractive index is a measure of how much light bends, or refracts, when it passes through
a substance. It is a characteristic property of a substance and is temperature-dependent.

Methodology:
e An Abbe refractometer is calibrated using a standard of known refractive index.

e The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., acetone or
ethanol) and allowed to dry completely.

o Afew drops of the liquid sample are placed on the lower prism.
e The prisms are closed and locked.

o The light source is switched on, and the eyepiece is adjusted to bring the dividing line
between the light and dark fields into sharp focus.

e The control knob is turned to center the dividing line on the crosshairs.

e The refractive index is read from the instrument's scale. The temperature at which the
measurement is taken should also be recorded.[3][18]

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The closed-cup method is commonly used for volatile liquids.

Methodology:
e The sample is placed in a closed cup of a Pensky-Martens or similar flash point apparatus.

e The sample is heated at a slow, constant rate while being stirred.
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e An ignition source (a small flame) is periodically introduced into the vapor space above the
liquid.

e The flash point is the lowest temperature at which the vapors of the liquid ignite with a brief
flash.[7][9][10]

Determination of Aqueous Solubility

The solubility of a hydrocarbon in water is typically very low. A common method to determine
this is by equilibration and subsequent analysis of the aqueous phase.

Methodology:
» A mixture of 2,3-Dimethylpentane and distilled water is prepared in a sealed container.

e The mixture is agitated (e.g., by stirring or shaking) for an extended period to ensure that
equilibrium is reached and the aqueous phase is saturated with the hydrocarbon.

e The mixture is then allowed to stand undisturbed to allow for complete phase separation.

o Asample of the aqueous layer is carefully withdrawn, taking care not to include any of the
organic phase.

e The concentration of the dissolved 2,3-Dimethylpentane in the agueous sample is
determined using an appropriate analytical technique, such as gas chromatography (GC) or
high-performance liquid chromatography (HPLC).

Visualization of Key Properties

The following diagram illustrates the logical relationships between the fundamental properties
of 2,3-Dimethylpentane.
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Logical Relationships of 2,3-Dimethylpentane Properties

2,3-Dimethylpentane

Cr7Hie

Structure
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Caption: Interrelation of 2,3-Dimethylpentane’s core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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